Dpc-nhss

• CAS RN: 100839-37-0
• Molecular Formula: C42H31N3O9S3
• Molecular Weight: 817.9 g/mol
• IUPAC Name: (2R)-3-[[3-(2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy-3-oxo-2-(pyren-1-ylamino)propyl]disulfanyl]-2-(pyren-1-ylamino)propanoic acid
• InChI: InChI=1S/C42H31N3O9S3/c46-35-19-34(57(51,52)53)40(47)45(35)54-42(50)33(44-31-18-14-27-10-8-23-4-2-6-25-12-16-29(31)39(27)37(23)25)21-56-55-20-32(41(48)49)43-30-17-13-26-9-7-22-3-1-5-24-11-15-28(30)38(26)36(22)24/h1-18,32-34,43-44H,19-21H2,(H,48,49)(H,51,52,53)/t32-,33?,34?/m0/s1
• InChI Key: NSAWNPOJKMFSKI-BGVJURHFSA-N
• Isomeric SMILES: C1C(C(=O)N(C1=O)OC(=O)C(CSSC[C@@H](C(=O)O)NC2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2)NC6=C7C=CC8=CC=CC9=C8C7=C(C=C9)C=C6)S(=O)(=O)O
• SMILES: C1C(C(=O)N(C1=O)OC(=O)C(CSSCC(C(=O)O)NC2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2)NC6=C7C=CC8=CC=CC9=C8C7=C(C=C9)C=C6)S(=O)(=O)O
• synonyms: dipyrenylcystine N-hydroxysulfosuccinimidyl monoester; DPC-NHSS

Description

Dpc-nhss is a synthetic peptide that has gained significant attention in the scientific community due to its potential applications in various fields. This peptide is known for its unique properties and has been extensively studied for its mechanism of action and biochemical and physiological effects. In

Scientific Research Applications

Dpc-nhss has been extensively studied for its potential applications in various fields. It has been found to have antimicrobial, anticancer, and anti-inflammatory properties. Dpc-nhss has also been studied for its potential use in wound healing and tissue engineering.

Mechanism Of Action

The mechanism of action of Dpc-nhss is not fully understood. It is believed that the peptide interacts with cell membranes and disrupts their integrity, leading to cell death. Dpc-nhss has also been shown to induce apoptosis in cancer cells, making it a potential anticancer agent.

Biochemical And Physiological Effects

Dpc-nhss has been shown to have several biochemical and physiological effects. It has been found to have antimicrobial properties against both gram-positive and gram-negative bacteria. Dpc-nhss has also been shown to have anti-inflammatory properties by reducing the production of inflammatory cytokines. Additionally, Dpc-nhss has been shown to promote wound healing and tissue regeneration.

Advantages And Limitations For Lab Experiments

One advantage of using Dpc-nhss in lab experiments is its stability. Dpc-nhss is stable in a wide range of pH and temperature conditions, making it easy to handle and store. However, one limitation of using Dpc-nhss is its cost. The synthesis of Dpc-nhss can be expensive, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of Dpc-nhss. One potential direction is the development of new antimicrobial agents based on the structure of Dpc-nhss. Another potential direction is the use of Dpc-nhss in tissue engineering and regenerative medicine. Additionally, further studies are needed to fully understand the mechanism of action of Dpc-nhss and its potential applications in various fields.
Conclusion:
In conclusion, Dpc-nhss is a synthetic peptide that has gained significant attention in the scientific community due to its unique properties. It has been extensively studied for its potential applications in various fields, including antimicrobial, anticancer, and anti-inflammatory therapies. The mechanism of action of Dpc-nhss is not fully understood, but it has been shown to have several biochemical and physiological effects. While there are advantages and limitations to using Dpc-nhss in lab experiments, the peptide has several potential future directions for study and development.

Synthesis Methods

Dpc-nhss is a synthetic peptide that can be synthesized using solid-phase peptide synthesis (SPPS). SPPS involves the stepwise addition of amino acids to a growing peptide chain, with each amino acid being protected by a temporary protecting group. After the synthesis is complete, the protecting groups are removed, and the peptide is purified using high-performance liquid chromatography (HPLC).